Cas no 115698-15-2 (1(4H)-Pyridineacetonitrile,4-oxo-)

• Product Name: 1(4H)-Pyridineacetonitrile,4-oxo-
• CAS No: 115698-15-2
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 130875
• PubChem ID: 14042938
• Update Time: 2025-04-19

1(4H)-Pyridineacetonitrile,4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Pyridineacetonitrile,4-oxo-
• 1(4H)-Pyridineacetonitrile,4-oxo-(9CI)
• 2-(4-oxopyridin-1-yl)acetonitrile
• 115698-15-2
• SCHEMBL10655796
• AKOS012176060

• Inchi： 1S/C7H6N2O/c8-3-6-9-4-1-7(10)2-5-9/h1-2,4-5H,6H2
• InChI Key： PCFBIPVGTIHCNJ-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1)CC#N

Computed Properties

• Exact Mass: 134.04808
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1